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Compound of Interest

Compound Name:
Hydrocodone Hydrogen Tartrate

2.5-Hydrate

Cat. No.: B1261095 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of potent compounds like Hydrocodone Hydrogen Tartrate 2.5-Hydrate is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Hydrocodone Hydrogen Tartrate 2.5-Hydrate, a comprehensive suite of

personal protective equipment is mandatory to prevent exposure. This is crucial as the

substance can be fatal if swallowed or inhaled and may cause allergic skin reactions or

respiratory issues.[1]

Recommended PPE includes:

Gloves: Two pairs of chemotherapy-rated gloves that meet the American Society for Testing

and Materials (ASTM) D6978 standard are required.[2][3] The inner glove should be worn

under the gown cuff and the outer glove over the cuff.[4] Gloves should be changed every 30

minutes or immediately if they are torn, punctured, or contaminated.[2][3]

Gowns: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

cuffs is necessary.[2][4] Gowns should be changed every 2-3 hours or immediately after a

spill or splash.[3]
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Eye and Face Protection: Safety goggles are required to protect against spills or splashes.[2]

For activities with a higher risk of aerosolization, a full-face shield should be used in

conjunction with goggles.

Respiratory Protection: In most situations, a fit-tested N95 respirator is required to protect

against airborne particles.[2] A surgical mask is not a suitable substitute.[2] When unpacking

containers of the substance, especially if there's a risk of breakage or spillage during

transport, an elastomeric half-mask with a multi-gas cartridge and P100-filter or a full-face,

powered air-purifying respirator (PAPR) should be worn until the integrity of the packaging is

confirmed.[2][3]

Head and Shoe Covers: Head, hair, beard, and mustache covers are required.[2] Two pairs

of shoe covers must be worn when working with this compound.[2]

Quantitative Safety Data
The following table summarizes key quantitative data for Hydrocodone. It is important to note

that specific data for the 2.5-Hydrate form may not be distinctly available, and data for

Hydrocodone Bitartrate is often used as a reference.

Parameter Value Reference

Oral LD50 (Rat) 375 mg/kg [5]

Mean Peak Concentration (in 5

adult male subjects after a 10

mg oral dose)

23.6 ± 5.2 ng/mL [6][7]

Time to Maximum Serum Level 1.3 ± 0.3 hours [6][7]

Half-life 3.8 ± 0.3 hours [6][7]

Experimental Protocol: Safe Handling and
Compounding
This protocol outlines the essential steps for safely handling and compounding Hydrocodone
Hydrogen Tartrate 2.5-Hydrate in a laboratory setting.
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1. Preparation:

Ensure all necessary PPE is available and has been inspected for integrity.
Verify that the work area, typically a containment ventilated enclosure or Class I Biological
Safety Cabinet, is clean and certified.
Prepare all necessary equipment and reagents before bringing the active pharmaceutical
ingredient (API) into the work area.

2. Donning PPE:

Wash hands thoroughly.
Don inner gloves.
Don gown, ensuring complete coverage.
Don outer gloves, ensuring they overlap the gown cuffs.
Don head and shoe covers.
Don respiratory and eye protection.

3. Handling and Compounding:

Handle the compound within the designated containment area to minimize aerosol
generation.
Use dedicated equipment (spatulas, weighing boats, etc.).
If compounding, use techniques that minimize the creation of dust.
After handling, decontaminate all surfaces and equipment.

4. Doffing PPE:

Remove outer gloves and dispose of them in a designated hazardous waste container.
Remove gown and dispose of it.
Remove remaining PPE, being careful to avoid self-contamination.
Wash hands thoroughly after all PPE has been removed.

Spill Management Workflow
A chemical spill of Hydrocodone Hydrogen Tartrate 2.5-Hydrate requires immediate and

careful attention. The following workflow outlines the necessary steps.

Caption: Workflow for managing a chemical spill.
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Disposal Plan
Proper disposal of Hydrocodone Hydrogen Tartrate 2.5-Hydrate and any contaminated

materials is critical to prevent environmental contamination and potential diversion.

Contaminated PPE and Materials: All disposable PPE (gloves, gowns, shoe covers),

absorbent pads, and other materials that have come into contact with the compound must be

disposed of as hazardous waste.[3] These items should be placed in a clearly labeled,

sealed container.

Unused or Expired Compound: Unused or expired Hydrocodone Hydrogen Tartrate 2.5-
Hydrate is a Schedule II controlled substance and must be disposed of in accordance with

all applicable federal, state, and local regulations.[5]

Recommended Disposal: The preferred method of disposal is through a DEA-registered

reverse distributor or a take-back program.[8]

In-Lab Deactivation: If a take-back program is not available, the compound can be

rendered non-retrievable. This can be done by mixing the material with an undesirable

substance like cat litter or used coffee grounds, placing the mixture in a sealed container,

and then disposing of it in the trash.[8][9] Always check institutional policies before using

this method.

Flushing: The FDA recommends that if no other disposal options are available,

hydrocodone can be flushed down the toilet to prevent accidental ingestion or misuse.[8]

However, this should be considered a last resort due to environmental concerns.[9]

Documentation: All disposal activities for this controlled substance must be meticulously

documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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